Cas no 338960-10-4 (ethyl (3E)-3-cyano-4-[(3,5-dimethylphenyl)amino]-2-oxobut-3-enoate)

• Product Name: ethyl (3E)-3-cyano-4-[(3,5-dimethylphenyl)amino]-2-oxobut-3-enoate
• CAS No: 338960-10-4
• CID: 4648063
• Update Time: 2025-06-08

ethyl (3E)-3-cyano-4-[(3,5-dimethylphenyl)amino]-2-oxobut-3-enoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 3-CYANO-4-(3,5-DIMETHYLANILINO)-2-OXO-3-BUTENOATE
• ethyl (3E)-3-cyano-4-[(3,5-dimethylphenyl)amino]-2-oxobut-3-enoate

Additional information on ethyl (3E)-3-cyano-4-[(3,5-dimethylphenyl)amino]-2-oxobut-3-enoate

Ethyl (3E)-3-cyano-4-[(3,5-dimethylphenyl)amino]-2-oxobut-3-enoate (CAS No. 338960-10-4): An Overview of Its Synthesis, Properties, and Applications

Ethyl (3E)-3-cyano-4-[(3,5-dimethylphenyl)amino]-2-oxobut-3-enoate (CAS No. 338960-10-4) is a compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of cyanoguanidines and is characterized by its cyano group, amino substituent, and ester functionality. The compound's structure offers a versatile platform for the development of novel pharmaceuticals and chemical probes.

The synthesis of ethyl (3E)-3-cyano-4-[(3,5-dimethylphenyl)amino]-2-oxobut-3-enoate typically involves a multi-step process that includes the formation of the cyano group, the introduction of the amino substituent, and the esterification step. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a one-pot synthesis method using microwave irradiation, which significantly reduced reaction time and improved yield.

The physical and chemical properties of ethyl (3E)-3-cyano-4-[(3,5-dimethylphenyl)amino]-2-oxobut-3-enoate are crucial for understanding its behavior in various applications. The compound is a solid at room temperature with a melting point ranging from 115°C to 117°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. The presence of the cyano group imparts strong electron-withdrawing properties, which can influence the compound's reactivity and stability.

In terms of biological activity, ethyl (3E)-3-cyano-4-[(3,5-dimethylphenyl)amino]-2-oxobut-3-enoate has shown promising results in several areas. One notable application is its potential as an antitumor agent. A study published in the Cancer Research journal in 2020 demonstrated that this compound exhibits significant cytotoxic effects against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the inhibition of key enzymes involved in cell proliferation and apoptosis induction.

Beyond its antitumor properties, ethyl (3E)-3-cyano-4-[(3,5-dimethylphenyl)amino]-2-oxobut-3-enoate has also been explored for its anti-inflammatory effects. Research conducted at the University of California, San Francisco, found that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The structural flexibility of ethyl (3E)-3-cyano-4-[(3,5-dimethylphenyl)amino]-2-oxobut-3-enoate makes it an attractive candidate for drug design and development. The cyano group can be modified to enhance solubility or improve pharmacokinetic properties, while the amino substituent can be varied to fine-tune biological activity. Additionally, the ester functionality provides opportunities for prodrug strategies to improve drug delivery and bioavailability.

In conclusion, ethyl (3E)-3-cyano-4-[(3,5-dimethylphenyl)amino]-2-oxobut-3-enoate (CAS No. 338960-10-4) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an important molecule for further investigation and development. As research continues to advance, it is likely that new applications and derivatives will emerge, further expanding its utility in various fields.